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Compound of Interest

Compound Name: Butylcyclopentane

Cat. No.: B043849

For researchers, scientists, and drug development professionals, the safe handling of all
chemical reagents is paramount. This document provides immediate, essential safety
protocols, operational procedures, and disposal plans for Butylcyclopentane (CAS No. 2040-
95-1).

Chemical Identity:

Name: Butylcyclopentane

Synonyms: n-Butylcyclopentane, Cyclopentane, butyl-

CAS Number: 2040-95-1

Molecular Formula: CoH1s[1]

Molecular Weight: 126.24 g/mol [1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)

Butylcyclopentane is a flammable liquid and vapor.[2][3][4] Adherence to proper safety
protocols is crucial to minimize risks in the laboratory.

GHS Hazard Classification:
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e Physical Hazards: Flammable liquids - Category 3[2][4]

o Health Hazards: Not classified for acute toxicity, skin corrosion/irritation, serious eye

damage/eye irritation, respiratory or skin sensitization, germ cell mutagenicity,

carcinogenicity, or reproductive toxicity by GHS.

e Environmental Hazards: Not classified as hazardous to the aquatic environment.

Signal Word: Warning[2][3][4]

Hazard Statements:

e H226: Flammable liquid and vapor.[2][3][4]

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications
Chemical splash-proof and
Eye Protection Safety Goggles compliant with ANSI 287.1

standards.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves

for integrity before each use.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully
buttoned.

Respiratory Protection

NIOSH-approved Respirator

Required when handling large
quantities or in poorly

ventilated areas.

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling Butylcyclopentane is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[3][5][6]

Keep the container tightly closed when not in use.[3][5]
Ground and bond container and receiving equipment to prevent static discharge.[3]
Store separately from incompatible materials such as strong oxidizing agents.[6]

. Weighing and Aliquoting:

Perform all weighing and aliquoting of Butylcyclopentane inside a certified chemical fume
hood.

Use non-sparking tools.[3][5]
Ensure all glassware is properly labeled.
. Experimental Use:

Conduct all experimental procedures involving this compound within a chemical fume hood
to ensure adequate ventilation.[5]

Have an emergency spill kit readily accessible.

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[3]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected area with plenty of water.[3]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person and seek immediate

medical attention.[3]

Disposal Plan

Proper disposal of Butylcyclopentane and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

[EEN

. Waste Collection:

o Collect waste Butylcyclopentane and any materials used for cleaning up spills (e.g.,

absorbent pads) in a dedicated, properly labeled hazardous waste container.

e The container should be made of a material compatible with organic solvents and have a

secure, tight-fitting lid.

¢ Do not mix with other waste streams unless compatibility has been verified.

2. Storage of Waste:

» Store the hazardous waste container in a designated, well-ventilated, and secondary

containment area.

» Keep the waste container closed when not in use.
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3. Disposal:

e Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

Quantitative Data Summary

Property Value
Molecular Weight 126.24 g/mol
Boiling Point 156.6 °C
Melting Point -108 °C
Flash Point 34.7°C
Density 0.7887 g/cms3
Vapor Pressure 4.00 mmHg

Note: The physical properties are subject to minor variations depending on the source.

Butylcyclopentane Spill Response Workflow
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Butylcyclopentane Spill Response

Immediate Actions

Alert Personnel & Evacuate Area

Simultaneously

Ensure Adequate Ventilation

Eliminate Ignition Sources

Spill Assessment
A/

Assess Spill Size

If Minor Spill If Major Spill

Cleanup Proceduye

Don Appropriate PPE

Contact EHS Immediately

Contain Spill with Absorbent Material

Collect Absorbed Material

Clean Spill Area

Waste Disposal
\

Place in Labeled Hazardous Waste Container

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a Butylcyclopentane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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